Cas no 804551-71-1 (4-amino-5-fluoro-3-[6-(4-methyl-1-piperazinyl)-1h-benzimidazol-2- Yl]-2(1h)-quinolinone)

• Product name: 4-amino-5-fluoro-3-[6-(4-methyl-1-piperazinyl)-1h-benzimidazol-2- Yl]-2(1h)-quinolinone
• CAS No: 804551-71-1
• MF: C₂₁H₂₁FN₆O
• MW: 392.429446935654
• CID: 1801125
• PubChem ID: 135398510

4-amino-5-fluoro-3-[6-(4-methyl-1-piperazinyl)-1h-benzimidazol-2- Yl]-2(1h)-quinolinone Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-fluoro-3-[6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2- yl]-2(1H)-quinolinone
• CHIR-258
• DOVITINIB
• DTXSID901025925
• 4-amino-5-fluoro-3-[5-(4-methylpiperazin-1-yl)-1h-benzimidazol-2-yl]quinolin-2 (1h)-one
• AKOS015951093
• BCPP000286
• BRD-K85402309-001-06-6
• Dovitinib; TKI-258; CHIR-258
• HMS3651E03
• CHEBI:91395
• Q27077102
• BRD-K85402309-001-07-4
• 4-AMINO-5-FLUORO-3-[ 5- (4-METHYLPIPERAZIN-1-YL)-1H-BENZIMIDAZOL-2-YL]QUINOLIN-2(1H)-ONE
• CS-0120
• SCHEMBL172687
• (3E)-4-amino-5-fluoro-3-[5-(4-methylpiperazin-1-yl)-1,3-dihydrobenzimidazol-2-ylidene]quinolin-2-one
• CHEMBL522892
• 1027263-12-2
• (3Z)-4-amino-5-fluoro-3-[5-(4-methylpiperazino)-1,3-dihydrobenzimidazol-2-ylidene]carbostyril
• CHIR-258(Dovitinib,TKI258)
• (3Z)-4-amino-5-fluoro-3-[5-(4-methylpiperazin-1-yl)-1,3-dihydrobenzimidazol-2-ylidene]quinolin-2-one
• Dovitinib, Free Base
• Dovitinib,TKI258, CHIR-258
• AS-19556
• Dovitinib (TKI-258)
• NSC-759661
• 4-amino-5-fluoro-3-[6-(4-methyl-piperazin-1-yl)-1H-benzimidazol-2-yl]-1H-quinolin-2-one
• NSC800092
• BCP01981
• Q27453625
• (E)-4-Amino-5-fluoro-3-(5-(4-methylpiperazin-1-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-ylidene)quinolin-2(3H)-one
• SCHEMBL23876106
• GTPL5962
• NCGC00249685-11
• NSC-800092
• GFKI-258
• 4-amino-5-fluoro-3-[5-(4-methylpiperazin-1-yl)-1H-
• 4-Amino-5-fluoro-3-[5-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]quinolin-2(1H)-one
• (3Z)-4-Amino-5-fluoro-3-[5-(4-methyl-1-piperazinyl)-1,3-dihydro-2H-benzimidazol-2-ylidene]-2(3H)-quinolinone
• Kinome_1513
• 38O
• NS00069284
• s1018
• CHEMBL4578973
• 1,3-benzodiazol-2-yl]-1,2-dihydroquinolin-2-one
• SW219787-1
• MFCD10565680
• SCHEMBL20399550
• I35H55G906
• BRD-K85402309-389-04-0
• TK-258
• BRD-K85402309-406-01-8
• TKI-258
• BRD-K85402309-389-03-2
• AKOS005146311
• 4-AMINO-5-FLUORO-3-[5-(4-METHYLPIPERAZIN-1-YL)-1H-1,3-BENZODIAZOL-2-YL]-1H-QUINOLIN-2-ONE
• 405169-16-6
• BCP9000518
• SDCCGSBI-0654439.P001
• C75053
• 4-AMINO-5-FLUORO-3-(6-(4-METHYLPIPERAZIN-1-YL)-1H-BENZIMIDAZOL-2-YL)QUINOLIN-2(1H)-ONE
• NVP-TKI258
• 4-amino-5-fluoro-3-[5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene]-2,3-dihydroquinolin-2-one
• UNII-I35H55G906
• Dovitinib [INN]
• BDBM153731
• NSC807408
• 4-amino-5-fluoro-3-[6-(4-methylpiperazin-1-yl)-1H-1,3-benzodiazol-2-yl]-1,2-dihydroquinolin-2-one
• 4-Amino-5-Fluoro-3-(6-(4-Methylpiperazin-1-yl)-1H-Benzo[D]Imidazol-2-yl)Quinolin-2(1H)-One
• 4-Amino-5-fluoro-3-[6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl]-2(1H)-quinolinone 2-Hydroxypropanoic Acid; CHIR 258; TKI 258;
• NSC-807408
• 4-amino-5-fluoro-3-[6(4-methyl-1-piperazinyl)-1h-benzimidazol-2-yl]-2(1h)-quinolinone
• J-514396
• MLS006009991
• HMS3295E21
• Q27163255
• AC-32059
• DOVITINIB [WHO-DD]
• 804551-71-1
• TKI258
• SB20297
• NCGC00249685-02
• 4-amino-5-fluoro-3-[5-(4-methyl-1-piperazinyl)-1,3-dihydrobenzimidazol-2-ylidene]-2-quinolinone
• HY-50905
• Dovitinib lactate
• PB13248
• SCHEMBL9975396
• CHIR-258, TKI258, Dovitinib
• EX-A2051
• BDBM25118
• DB05928
• Dovitinib (TKI-258, CHIR-258)
• NSC759661
• BRD-K85402309-001-01-7
• CHIR258
• 2(1H)-Quinolinone,4-amino-5-fluoro-3-[6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl]-
• BRD-K85402309-043-01-9
• BDBM50507579
• SMR004701066
• NCGC00249685-01
• CCG-264778
• 4-amino-5-fluoro-3-(5-(4-methylpiperazin-1-yl)-1H-benzo[d]imidazol-2-yl)quinolin-2(1H)-one
• 4-amino-5-fluoro-3-[6-(4-methyl-1-piperazinyl)-1h-benzimidazol-2- Yl]-2(1h)-quinolinone

• Inchi： InChI=1S/C21H21FN6O/c1-27-7-9-28(10-8-27)12-5-6-14-16(11-12)25-20(24-14)18-19(23)17-13(22)3-2-4-15(17)26-21(18)29/h2-6,11H,7-10H2,1H3,(H,24,25)(H3,23,26,29)
• InChI Key： PIQCTGMSNWUMAF-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)C2=CC3=C(C=C2)N=C(N3)C4=C(C5=C(C=CC=C5F)NC4=O)N

Computed Properties

• Exact Mass: 392.176
• Monoisotopic Mass: 392.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86A^2